Cas no 1037368-67-4 (tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate)

• Product Name: tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate
• CAS No: 1037368-67-4
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5296527
• Update Time: 2026-03-10

tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3aS,7aR)-hexahydropyrano[3,4-c]pyrrol-3a(4H)-yl)carbamate
• tert-Butyl ((3aS,7aS)-hexahydropyrano[3,4-c]pyrrol-3a(4H)-yl)carbamate
• TQP0821
• TQP0822
• tert-Butyl ((3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl)carbamate
• (1S,6R)-1-tert-Butoxycarbonylamino-3-oxa-8-azabicyclo[4,3,0]nonane
• tert-Butyl((3aS,7aR)-hexahydropyrano[3,4-c]pyrrol-3a(4H)-yl)carbamate
• tert-butyl 2-((3aR,7aS)-octahydropyrano[3,4-c]pyrrol-3a-yl)acetate
• tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-12-7-13-6-9(12)4-5-16-8-12/h9,13H,4-8H2,1-3H3,(H,14,15)/t9-,12+/m1/s1
• InChI Key： PGZYESLDSMCWSO-SKDRFNHKSA-N
• SMILES： O1CC[C@@H]2CNC[C@@]2(C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 0.4
• Topological Polar Surface Area: 59.6

Additional information on tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate (CAS No. 1037368-67-4)

The compound tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate (CAS No. 1037368-67-4) is a highly specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a fused pyrano[3,4-c]pyrrole core and a tert-butyl carbamate protecting group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate has grown alongside advancements in medicinal chemistry and peptide synthesis. The compound’s stereospecific configuration (3aS,7aR) is critical for its biological activity, as it influences binding affinity to target proteins. This aligns with current trends in precision medicine, where molecular specificity is paramount. Additionally, its carbamate functionality provides stability under synthetic conditions, making it a preferred choice for multi-step organic reactions.

From a synthetic perspective, CAS No. 1037368-67-4 is often utilized in asymmetric catalysis and chiral auxiliary applications. Its octahydropyrano[3,4-c]pyrrole scaffold is structurally similar to motifs found in natural products, which has spurred interest in its use for natural product mimicry. This is particularly relevant given the rising focus on sustainable chemistry and the exploration of bio-inspired drug design. Researchers frequently search for efficient synthetic routes to this compound, as well as its derivatization potential for library generation.

The compound’s relevance extends to computational chemistry and molecular modeling, where its rigid bicyclic structure serves as a template for docking studies. With the growing integration of AI-driven drug discovery, tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate has been featured in virtual screening campaigns targeting GPCRs and ion channels. This intersection of wet-lab synthesis and in silico analysis highlights its versatility in modern research workflows.

Quality control and analytical characterization of CAS No. 1037368-67-4 are also critical topics. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. These methods are essential for ensuring reproducibility in high-throughput screening and lead optimization processes. Furthermore, the compound’s stability under various storage conditions is a common query among laboratory professionals.

In summary, tert-butyl N-[(3aS,7aR)-octahydropyrano[3,4-c]pyrrol-3a-yl]carbamate represents a convergence of structural complexity, synthetic utility, and biological relevance. Its applications span from small-molecule drug development to chemical biology, making it a compound of enduring interest in both academic and industrial settings. As research continues to evolve, this molecule is poised to play a pivotal role in addressing unmet medical needs through innovative therapeutic modalities.